Cas no 922095-98-5 (3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922095-98-5
• MF: C₂₄H₃₀ClN₃O
• MW: 411.96750497818
• CID: 6076180
• PubChem ID: 44025226
• Update Time: 2025-06-08

3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• Benzamide, 3-chloro-N-[2-(1-piperidinyl)-2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• F2292-0834
• AKOS024636961
• 3-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide
• 3-chloro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• 922095-98-5
• 3-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide

• Inchi： 1S/C24H30ClN3O/c1-27-12-6-8-18-15-19(10-11-22(18)27)23(28-13-3-2-4-14-28)17-26-24(29)20-7-5-9-21(25)16-20/h5,7,9-11,15-16,23H,2-4,6,8,12-14,17H2,1H3,(H,26,29)
• InChI Key： SHOWQSRDMDAMQY-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCCC1)C1C=CC2=C(C=1)CCCN2C)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 411.2077403g/mol
• Monoisotopic Mass: 411.2077403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 604.6±55.0 °C(Predicted)
• pka: 13.94±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

Introduction to 3-Chloro-N-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)-2-(Piperidin-1-yl)ethylbenzamide (CAS No. 922095-98-5)

3-Chloro-N-2-(1-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide, with the CAS number 922095-98-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzamides and is characterized by its unique structural features, including a chlorinated benzene ring, a tetrahydroquinoline moiety, and a piperidine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide involves multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The synthesis typically starts with the formation of the tetrahydroquinoline core, followed by the introduction of the piperidine group and the final coupling with the chlorobenzoyl chloride.

In terms of its biological activity, 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, including the inhibition of pro-inflammatory cytokines and enzymes.

Additionally, studies have explored the neuroprotective properties of 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide. Preclinical models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its antioxidant properties and its ability to inhibit neurotoxic pathways.

The pharmacokinetic profile of 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide has also been investigated to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that this compound has the potential to be developed into a novel therapeutic agent for various diseases.

In conclusion, 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-y l)-2-(piperidin - 1 - yl) ethylbenzamide (CAS No. 922095 - 98 - 5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in treating various diseases.